Cas no 753399-32-5 (1H-Pyrazole-1-carboximidamide,N,3,5-trimethyl-)

• Product name: 1H-Pyrazole-1-carboximidamide,N,3,5-trimethyl-
• CAS No: 753399-32-5
• MF: C₇H₁₂N₄
• MW: 152.19700
• CID: 561806
• PubChem ID: 45091781

1H-Pyrazole-1-carboximidamide,N,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide,N,3,5-trimethyl-
• 1H-Pyrazole-1-carboximidamide,N,3,5-trimethyl-(9CI)
• AKOS006329226
• SCHEMBL12569998
• 753399-32-5
• N,3,5-Trimethyl-1H-pyrazole-1-carboximidamide

• Inchi： InChI=1S/C7H12N4/c1-5-4-6(2)11(10-5)7(8)9-3/h4H,1-3H3,(H2,8,9)
• InChI Key： MJYLCDDOKQRKDL-UHFFFAOYSA-N
• SMILES： CC1=CC(=NN1C(=NC)N)C

Computed Properties

• Exact Mass: 152.10600
• Monoisotopic Mass: 152.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• PSA: 53.70000
• LogP: 0.99280